Cas no 774-40-3 (Ethyl mandelate)

Ethyl mandelate Properties

Names and Identifiers

• ethyl mandelate
• ethylphenylglycolate
• Mandelic Acid Ethyl Ester
• Benzeneacetic acid, alpha-hydroxy-, ethyl ester
• (+)-Ethyl mandelate
• (±)-Ethyl mandelate
• Ethyl DL-Mandelate
• (+/-)-Ethyl mandelate
• Benzeneacetic acid, a-hydroxy-, ethyl ester
• <small>DL<
• DL-ETHYL MANDELATE
• Ethyl-hydroxybenzeneacetate
• l-hydroxyphenylacetate
• mandelic ethyl ester
• Mandelsaeureaethylester
• DL-Mandelic Acid Ethyl Ester
• ethyl 2-hydroxy-2-phenylacetate
• Ethyl phenylglycolate
• Mandelic acid, ethyl ester
• Ethyl hydroxy(phenyl)acetate
• Mandelsaeureaethylester [German]
• Ethyl D-(-)-Mandelate
• Ethyl alpha-hydroxyphenylacetate
• SAXHIDRUJXPDOD-UHFFFAOYSA-N
• Benzeneacetic acid, .alpha.-hydroxy-, ethyl ester
• FT-0604394
• DTXSID6057829
• Ethyl2-Hydroxy-2-phenylacetate
• NSC-5307
• A2020
• BRN 0975233
• AI3-01643
• Benzeneacetic acid, alpha-hydroxy-, ethyl ester (9CI)
• InChI=1/C10H12O3/c1-2-13-10(12)9(11)8-6-4-3-5-7-8/h3-7,9,11H,2H2,1H
• M0039
• N10371
• Hydroxy-Phenyl-Acetic Acid Ethyl Ester
• MFCD00064249
• WLN: QYR&VO2
• Benzeneacetic acid, alpha-hydroxy-, ethyl ester, (R)-
• SY017476
• AC-19778
• FT-0604422
• NS00022776
• 4358-88-7
• SR-01000944728-1
• AKOS008952825
• Ethyl hydroxy(phenyl)acetate #
• NCGC00253766-01
• CS-0071062
• FT-0658599
• MFCD00064248
• SCHEMBL279960
• CAS-774-40-3
• Q27117972
• EINECS 212-263-0
• A826337
• Benzeneacetic acid, .alpha.-hydroxy-, ethyl ester, (R)-
• ethyl 2-oxidanyl-2-phenyl-ethanoate
• EthylD-(-)-Mandelate
• SY017475
• alpha-Hydroxybenzeneacetic acid, Ethyl ester
• 774-40-3
• Tox21_113879
• F0001-1997
• NSC5307
• CHEBI:38750
• NSC 5307
• 2-hydroxy-2-phenylacetic acid ethyl ester
• Ethyl (+-)-alpha-hydroxybenzeneacetate
• AM81399
• (R)-Hydroxy-phenyl-acetic acid ethyl ester
• 2-10-00-00121 (Beilstein Handbook Reference)
• Benzeneacetic acid, alpha-hydroxy-, ethyl ester, (+-)-
• CHEMBL165662
• FT-0659176
• MFCD00004494
• Benzeneacetic acid,a-hydroxy-,ethyl ester
• DTXCID7031618
• A839095
• SR-01000944728
• ETHYLMANDELATE
• Mandelic acid ethyl ester ;Ethyl mandelate
• HY-W027038
• DB-016157
• +Expand

• MDL： MFCD00004494
• InChIKey： SAXHIDRUJXPDOD-UHFFFAOYSA-N
• Inchi： 1S/C10H12O3/c1-2-13-10(12)9(11)8-6-4-3-5-7-8/h3-7,9,11H,2H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])O[H])=O
• BRN： 0975233

Computed Properties

• Exact Mass: 180.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 180.078644
• Heavy Atom Count: 13
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 1.28310
• PSA: 46.53000
• Refractive Index: n20/D 1.512(lit.)
• Boiling Point: 133°C/13mmHg(lit.)
• Melting Point: 37 °C
• Flash Point: >230 °F
• Color/Form: colorless liquid
• Solubility: Slightly soluble in water
• Density: 1.115 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters